Benzenepropanoic acid, 3-((2S)-3-(4-chloro-2-cyanophenoxy)-2-fluoropropoxy)-alpha-(1-methylethoxy)-, calcium salt, (alphaS)-
Catalog No.
S3352608
CAS No.
913722-93-7
M.F
C44H44CaCl2F2N2O10
M. Wt
909.8 g/mol
Availability
In Stock
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CAS Number
913722-93-7
Product Name
Benzenepropanoic acid, 3-((2S)-3-(4-chloro-2-cyanophenoxy)-2-fluoropropoxy)-alpha-(1-methylethoxy)-, calcium salt, (alphaS)-
IUPAC Name
calcium;(2S)-3-[3-[(2S)-3-(4-chloro-2-cyanophenoxy)-2-fluoropropoxy]phenyl]-2-propan-2-yloxypropanoate
Molecular Formula
C44H44CaCl2F2N2O10
Molecular Weight
909.8 g/mol
InChI
InChI=1S/2C22H23ClFNO5.Ca/c2*1-14(2)30-21(22(26)27)9-15-4-3-5-19(8-15)28-12-18(24)13-29-20-7-6-17(23)10-16(20)11-25;/h2*3-8,10,14,18,21H,9,12-13H2,1-2H3,(H,26,27);/q;;+2/p-2/t2*18-,21-;/m00./s1
InChI Key
QBPOEQDRFVFZRI-ATAMATRTSA-L
Canonical SMILES
CC(C)OC(CC1=CC(=CC=C1)OCC(COC2=C(C=C(C=C2)Cl)C#N)F)C(=O)[O-].CC(C)OC(CC1=CC(=CC=C1)OCC(COC2=C(C=C(C=C2)Cl)C#N)F)C(=O)[O-].[Ca+2]
Isomeric SMILES
CC(C)O[C@@H](CC1=CC(=CC=C1)OC[C@@H](COC2=C(C=C(C=C2)Cl)C#N)F)C(=O)[O-].CC(C)O[C@@H](CC1=CC(=CC=C1)OC[C@@H](COC2=C(C=C(C=C2)Cl)C#N)F)C(=O)[O-].[Ca+2]
Hydrogen Bond Acceptor Count
14
Exact Mass
908.1966982 g/mol
Monoisotopic Mass
908.1966982 g/mol
Heavy Atom Count
61
UNII
3W6DUV434I
Wikipedia
E-3030
Dates
Modify: 2023-07-26
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